Cas no 123333-51-7 (Adenosine5'-(trihydrogen diphosphate), sodium salt, hydrate (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), sodium salt, hydrate (9CI)
• CAS No: 123333-51-7
• MF: C₁₀H₁₃N₅Na₂O₁₀P₂
• MW: 471.164785146713
• CID: 104213
• PubChem ID: 85315
• Update Time: 2025-04-18

Adenosine5'-(trihydrogen diphosphate), sodium salt, hydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), sodium salt, hydrate (9CI)
• Adenosine-5`-diphosphoric acid,monosodium salt
• Adenosine-5'-diphosphatedisodiumsalt
• 5'-ADP-Na2
• DISODIUM HYDROGEN {[(2R,3S,4R,5R)-5-(6-AMINOPURIN-9-YL)-3,4-DIHYDROXYOXOLAN-2-YL]METHYL PHOSPHONATO}OXYPHOSPHONATE
• A0626
• Adenosine5'-diphosphatedisodiumsalt
• 123333-51-7
• HG1289
• AKOS015896451
• Q-200599
• EN300-7382362
• AM83922
• Adenosine, 5'-diphosphoric acid, disodium salt
• AKOS025116641
• 20398-34-9
• Adenosine-5'-diphosphate,disodium salt hydrate
• Adenosine 5'-diphosphate disodium salt
• Adenosine 5'-diphosphate (sodium salt)
• MFCD00066635
• Adenosine 5'-diphosphate disodium salt, >=90%
• Sodium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl hydrogen diphosphate
• 16178-48-6
• 5'-ADP Na
• EINECS 240-314-7
• SCHEMBL4734035
• disodium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate
• Adenosine-5'-diphosphate disodium salt
• Adenosine-5'-diphosphoric acid disodium salt
• DTXSID901015443
• disodium hydrogen ({[(2r,3s,4r,5r)-5-(6-amino-9h-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphonato}oxy)phosphonate
• ADENOSINE-5'-DIPHOSPHATE, DISODIUM SALT
• Adenosine 5,-diphosphate disodium salt
• Adenosine 5'-(trihydrogen diphosphate), disodium salt

• Inchi： 1S/C10H15N5O10P2.2Na/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20);;/q;2*+1/p-2/t4-,6-,7-,10-;;/m1../s1
• InChI Key： ORKSTPSQHZNDSC-IDIVVRGQSA-L
• SMILES： P(=O)([O-])(OP(=O)([O-])O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 470.99349
• Monoisotopic Mass: 470.99330419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 238Ų

Experimental Properties

• PSA: 238.26